Cas no 1226266-65-4 (1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene
• CAS No: 1226266-65-4
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 6111859
• PubChem ID: 82088604
• Update Time: 2025-06-07

1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene
• EN300-1914138
• 1226266-65-4

• Inchi： 1S/C13H19Br/c1-10(2)11-5-7-12(8-6-11)13(3,4)9-14/h5-8,10H,9H2,1-4H3
• InChI Key： UWFYKELXMZIIHQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 254.06701g/mol
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene (CAS No. 1226266-65-4)

1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene, with the CAS number 1226266-65-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and alkylated benzene ring, which imparts specific chemical properties and reactivity patterns.

The molecular formula of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene is C₁₃H₁₉Br, and its molecular weight is approximately 257.19 g/mol. The compound's structure consists of a brominated tertiary butyl group and an isopropyl group attached to a benzene ring, making it a versatile starting material for a wide range of chemical syntheses.

In the realm of pharmaceutical research, 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom in the molecule can be readily substituted or eliminated, allowing for the introduction of different functional groups that can modulate the biological activity of the final product.

The synthetic accessibility of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene has also made it an attractive candidate for use in materials science. Researchers have utilized this compound as a building block for the creation of advanced polymers and coatings with enhanced mechanical and thermal properties. The presence of the bromine atom allows for controlled polymerization reactions, leading to materials with tailored functionalities.

In terms of synthetic methods, several efficient routes have been developed to produce 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene. One common approach involves the bromination of 4-isopropyltoluene followed by alkylation with 1-bromo-2-methylpropane. This method yields high purity products and can be scaled up for industrial production. Another notable synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which offer improved yields and selectivity.

The physical properties of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is typically a colorless liquid at room temperature with a characteristic aromatic odor. Its solubility in organic solvents like dichloromethane and ethanol makes it suitable for use in various chemical processes.

Safety considerations are an essential aspect when working with any chemical compound. While 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yl)benzene is not classified as a hazardous substance under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory protocols.

In conclusion, 1-(1-bromo-2-methylpropan-2-y l)-4-(propan - 2 - yl )b enz ene (CAS No. 1 2 6 6 - 6 5 - 4) represents a valuable addition to the repertoire of synthetic organic compounds due to its unique structure and diverse applications. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, materials science, and other fields, solidifying its importance in modern chemistry.